Cas no 16826-11-2 (DL-alpha-Tocopherol)

DL-alpha-Tocopherol structure
DL-alpha-Tocopherol structure
Product name:DL-alpha-Tocopherol
CAS No:16826-11-2
MF:C29H50O2
MW:430.706109523773
CID:2355139

DL-alpha-Tocopherol Chemical and Physical Properties

Names and Identifiers

    • DL-ALPHA-TOCOPHEROL
    • VITAMIN E
    • alpha-tochopherol
    • all-rac-alpha-Tocopherol
    • (+-)-alpha-Tocopherol
    • Ephanyl
    • Phytogermine
    • GVJHHUAWPYXKBD-UHFFFAOYSA-N
    • .alpha.-Tocopherol
    • d-.alpha.-Tocopherol
    • Evitaminum
    • W
    • DL-alpha-Tocopherol
    • Inchi: 1S/C29H50O2/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(30)23(5)24(6)28(26)31-29/h20-22,30H,9-19H2,1-8H3
    • InChI Key: GVJHHUAWPYXKBD-UHFFFAOYSA-N
    • SMILES: O1C2C(C)=C(C)C(=C(C)C=2CCC1(C)CCCC(C)CCCC(C)CCCC(C)C)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 12
  • Complexity: 503
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Density: 0.93
  • Melting Point: 2.5-3.5℃
  • Boiling Point: 200-220℃ (0.07501 mmHg)
  • Flash Point: 253 °C
  • Refractive Index: n20/D 1.505(lit.)
  • Specific Rotation: 24 º (c=2, in isooctane 25 ºC)

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